Cas no 2228946-86-7 (2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine)

• Product Name: 2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine
• CAS No: 2228946-86-7
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6093671
• PubChem ID: 165851888
• Update Time: 2025-10-29

2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine
• EN300-1806287
• 2228946-86-7

• Inchi： 1S/C10H21N/c1-8(2)7(9(8,3)4)10(5,6)11/h7H,11H2,1-6H3
• InChI Key： MAZJIMZFQUUYSJ-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine

Research Brief on 2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine (CAS: 2228946-86-7): Recent Advances and Applications

2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine (CAS: 2228946-86-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a promising scaffold for drug development, particularly in the context of neurological disorders and metabolic diseases.

The synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the stereoselectivity of the cyclopropane ring formation, a critical step in the synthesis of this compound. This advancement has facilitated the production of enantiomerically pure samples, which are essential for pharmacological evaluations.

In terms of biological activity, 2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine has demonstrated notable effects on neurotransmitter systems. Preclinical studies have shown its ability to modulate dopamine and serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders. Furthermore, its unique structural features, including the tetramethylcyclopropyl moiety, contribute to its high blood-brain barrier permeability, making it an attractive candidate for central nervous system (CNS)-targeted therapies.

Recent in vitro and in vivo studies have also explored the compound's metabolic effects. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that 2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine exhibits significant activity in regulating lipid metabolism, with potential implications for obesity and type 2 diabetes. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine. Pharmacokinetic studies indicate that the compound undergoes rapid metabolism in the liver, which may limit its bioavailability. Ongoing research is focused on developing prodrug derivatives or formulation strategies to address this issue. Additionally, toxicological assessments are underway to ensure the safety profile of this compound for human use.

In conclusion, 2-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine (CAS: 2228946-86-7) represents a promising candidate for further drug development. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding disease mechanisms and discovering new therapeutic interventions. Future research should prioritize optimizing its pharmacokinetic properties and expanding its therapeutic applications.